Cas no 82768-33-0 (3-Amino-4,5-dihydroxy-6-[[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]amino]-6-oxohexanoic acid)

• Product Name: 3-Amino-4,5-dihydroxy-6-[[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]amino]-6-oxohexanoic acid
• CAS No: 82768-33-0
• MF: C₂₀H₂₈N₂O₈
• MW: 424.444926261902
• CID: 988146
• PubChem ID: 158248
• Update Time: 2025-04-20

3-Amino-4,5-dihydroxy-6-[[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]amino]-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,5-dihydroxy-5-[[1-(8-hydroxy-1-oxo-isochroman-3-yl)-3-methyl -butyl]carbamoyl]pentanoic acid
• Amicoumacin B
• 3-amino-4,5-dihydroxy-6-[[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]amino]-6-oxohexanoic acid
• Hexonic acid, 3-amino-2,3,6-trideoxy-6-((1-(3,4-dihydro-8-hydroxy-1-oxo-1H-2-benzopyran-3-yl)-3-methylbutyl)amino)-6-oxo-
• 82768-33-0
• 3-Amino-4,5-dihydroxy-6-[[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]amino]-6-oxohexanoic acid

• Inchi： 1S/C20H28N2O8/c1-9(2)6-12(22-19(28)18(27)17(26)11(21)8-15(24)25)14-7-10-4-3-5-13(23)16(10)20(29)30-14/h3-5,9,11-12,14,17-18,23,26-27H,6-8,21H2,1-2H3,(H,22,28)(H,24,25)
• InChI Key： LOXFXXGTOVWWQV-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2CC1C(CC(C)C)NC(C(C(C(CC(=O)O)N)O)O)=O)O)=O

Computed Properties

• Exact Mass: 424.18456586g/mol
• Monoisotopic Mass: 424.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 179

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives